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Compound of Interest

Compound Name: Ezetimibe-d4

Cat. No.: B126205

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the molecular properties
and mass spectrometric analysis of Ezetimibe-d4, a deuterated analog of the cholesterol
absorption inhibitor Ezetimibe. This document is intended for researchers, scientists, and
professionals in drug development who utilize stable isotope-labeled compounds as internal
standards in quantitative bioanalysis.

Core Molecular Data

Ezetimibe-d4 is a critical tool in pharmacokinetic and bioequivalence studies of Ezetimibe. Its
physical and chemical properties are summarized below.

Property Value Source
Molecular Formula C24H17D4F2NO3 [L1121[31[4115]
Molecular Weight 413.4 g/mol - 413.5 g/mol [21[31[41[6][7]
Exact Mass 413.17405684 Da [6]
Monoisotopic Mass 413.17405684 Da [6]

CAS Nummber 2093659—90—5 or 1093659-89- IEE
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Mass Spectrometric Analysis of Ezetimibe-d4

Ezetimibe-d4 is predominantly used as an internal standard for the quantification of Ezetimibe
in biological matrices via liquid chromatography-tandem mass spectrometry (LC-MS/MS).[9]
[10] The deuterium labeling provides a distinct mass shift, allowing for its differentiation from
the unlabeled parent drug while maintaining similar chromatographic behavior.

Experimental Protocol: Quantification of Ezetimibe
using Ezetimibe-d4 Internal Standard

This section outlines a typical experimental protocol for the simultaneous determination of
Ezetimibe and Ezetimibe-d4 in plasma samples.

1. Sample Preparation: Liquid-Liquid Extraction

e To a plasma sample, add a known concentration of Ezetimibe-d4 solution (internal
standard).

o Perform liquid-liquid extraction using a mixture of diethyl ether and dichloromethane (e.qg.,
70:30 v/v).[11]

o Vortex the mixture to ensure thorough mixing and then centrifuge to separate the organic
and aqueous layers.

o Evaporate the organic layer to dryness under a stream of nitrogen.
o Reconstitute the residue in the mobile phase for LC-MS/MS analysis.
2. Liquid Chromatography (LC)

e Column: A reverse-phase column, such as a Discovery C18 (150 x 4.6 mm, 5 um) or Agilent
Eclipse XBD-C18, is suitable for separation.[10][11]

* Mobile Phase: A common mobile phase consists of a mixture of acetonitrile and an
ammonium formate buffer (e.g., 10mM, pH 4.0).[10][11] The gradient or isocratic elution will
depend on the specific method development.

» Flow Rate: A typical flow rate is 1 mL/min.[11]
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3. Tandem Mass Spectrometry (MS/MS)
« lonization: Electrospray ionization (ESI) in the negative ion mode is commonly used.[11]
o Detection: Multiple Reaction Monitoring (MRM) is employed for quantification.[11]
o Mass Transitions: The specific parent-to-product ion transitions monitored are:
o Ezetimibe: m/z 408.3 -~ 271.1 or m/z 408.40 - 271.0[10][11]
o Ezetimibe-d4: m/z 412.0 -~ 275.10 or m/z 412.10 - 275.10[10][11]

Analytical Workflow Visualization

The following diagram illustrates the typical workflow for the quantitative analysis of Ezetimibe
in a biological sample using Ezetimibe-d4 as an internal standard.
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Click to download full resolution via product page

Caption: Workflow for Ezetimibe quantification using Ezetimibe-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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